Cas no 4156-16-5 (2-Ethyl-5-phenylisoxazolium-3'-sulfonate)

• Product Name: 2-Ethyl-5-phenylisoxazolium-3'-sulfonate
• CAS No: 4156-16-5
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• CID: 44798
• PubChem ID: 24894560
• Update Time: 2025-11-01

2-Ethyl-5-phenylisoxazolium-3'-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-5-phenylisoxazolium-3'-sulfonate
• Woodward's reagent K
• 3-(2-ethyl-1,2-oxazol-2-ium-5-yl)benzenesulfonate
• N-Ethyl-5-phenylisoxazolium-3'-sulfonate
• 2-ethyl-5-(3-sulfo-phenyl)-isoxazolium,betaine
• 2-ethyl-5-phenylisoxazolium-3'-sulphonate
• 3-(2-ethylisoxazol-5-yl)benzenesulfonic acid
• NEPIS
• N-ethyl-5-phenylisoxazolium-3'-sulphonate
• Woodwards reagent K
• Woodward's reagent potassium

• Inchi： 1S/C11H11NO4S/c1-2-12-7-6-11(16-12)9-4-3-5-10(8-9)17(13,14)15/h3-8H,2H2,1H3
• InChI Key： MWOOKDULMBMMPN-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)C1=CC=[N+](CC)O1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 253.04100
• Monoisotopic Mass: 253.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 82.6A^2

Experimental Properties

• Color/Form: White to light pink crystals
• Density: 1.3854 (rough estimate)
• Melting Point: 220 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.4790 (estimate)
• PSA: 82.60000
• LogP: 2.23890
• Merck: 10050

2-Ethyl-5-phenylisoxazolium-3'-sulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Store in cold storage.

Related Categories

• Other Chemical additives Process Aids

Additional information on 2-Ethyl-5-phenylisoxazolium-3'-sulfonate

Comprehensive Overview of 2-Ethyl-5-phenylisoxazolium-3'-sulfonate (CAS No. 4156-16-5)

2-Ethyl-5-phenylisoxazolium-3'-sulfonate (CAS No. 4156-16-5) is a specialized chemical compound widely recognized for its unique properties and applications in organic synthesis and biochemical research. This compound, often referred to by its abbreviated name EPIS, belongs to the class of isoxazolium salts, which are known for their reactivity and versatility in various chemical reactions. The presence of both ethyl and phenyl groups in its structure enhances its stability and functionality, making it a valuable reagent in modern laboratories.

One of the most significant applications of 2-Ethyl-5-phenylisoxazolium-3'-sulfonate is its role as a coupling agent in peptide synthesis. Researchers frequently utilize this compound to facilitate the formation of amide bonds, a critical step in the production of peptides and proteins. Its efficiency in activating carboxyl groups has made it a preferred choice over traditional reagents like DCC (Dicyclohexylcarbodiimide) or EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), particularly in sensitive reactions where side reactions must be minimized.

In recent years, the demand for high-purity biochemical reagents has surged, driven by advancements in drug discovery and biotechnology. 2-Ethyl-5-phenylisoxazolium-3'-sulfonate has garnered attention due to its compatibility with green chemistry principles, as it often reduces the need for hazardous solvents or harsh conditions. This aligns with the growing trend of sustainable laboratory practices, a topic frequently searched by scientists and environmental advocates alike.

Another area where EPIS excels is in the modification of carbohydrates and nucleic acids. Its ability to selectively react with specific functional groups makes it indispensable in the synthesis of glycoconjugates and modified oligonucleotides, which are pivotal in vaccine development and gene therapy. With the rise of mRNA-based therapeutics, the importance of such reagents has only intensified, reflecting in increased online searches for "reagents for oligonucleotide synthesis" and "tools for mRNA modification."

The stability and solubility profile of 2-Ethyl-5-phenylisoxazolium-3'-sulfonate further contribute to its utility. Unlike some traditional reagents, it exhibits excellent solubility in polar aprotic solvents such as DMF (Dimethylformamide) and DMSO (Dimethyl sulfoxide), which are commonly used in organic synthesis. This property ensures homogeneous reaction conditions, a factor highly valued by chemists seeking reproducible results. Queries like "best solvents for peptide coupling" often highlight the need for such practical insights.

Quality control is another critical aspect of EPIS applications. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are routinely employed to verify its purity and structural integrity. Laboratories prioritizing QC/QA compliance frequently search for "analytical methods for reagent validation," underscoring the compound's relevance in regulated environments.

In summary, 2-Ethyl-5-phenylisoxazolium-3'-sulfonate (CAS No. 4156-16-5) stands out as a multifaceted reagent with broad applications in bioconjugation, peptide synthesis, and nucleic acid research. Its alignment with contemporary trends like sustainability and precision medicine ensures its continued prominence in scientific literature and online discussions. For researchers exploring "advanced coupling reagents" or "tools for bioconjugation," this compound remains a cornerstone of innovation.